Benzylmalonic acid
Overview
Description
Benzylmalonic acid, also known as β-Phenylisosuccinic acid, is a chemical compound with the formula C10H10O4 . It has a molecular weight of 194.18 .
Molecular Structure Analysis
The molecular structure of Benzylmalonic acid is represented by the InChI string:InChI=1S/C10H10O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
. This indicates that the molecule consists of a benzyl group attached to a malonic acid moiety . Physical And Chemical Properties Analysis
Benzylmalonic acid is a solid substance . It has a melting point of 117-120 °C . The density is approximately 1.2534 g/cm³ . It is soluble in Chloroform, DMSO, Ethyl Acetate, and Methanol .Scientific Research Applications
Synthesis of Complex Manganese Photocatalysts
Benzylmalonic acid is utilized in the synthesis of novel manganese complexes that exhibit photocatalytic degradation abilities . These complexes are synthesized using a solvothermal method and are characterized by X-ray single crystal diffractometry. They are particularly effective in the photodegradation of methyl orange, showcasing their potential in treating dye wastewater and contributing to environmental remediation efforts .
Organic Synthesis and Cyclocondensation Reactions
In organic chemistry, Benzylmalonic acid derivatives are known for their reactivity in cyclocondensation reactions. These reactions are crucial for synthesizing six-membered heterocycles, which are important structural motifs in various organic compounds . The ability to form these rings expands the repertoire of synthetic strategies for creating complex organic molecules.
Chelate-Bridging Ligands in Coordination Chemistry
Benzylmalonic acid and its derivatives act as chelate-bridging ligands in the formation of coordination compounds with metal ions, especially transition metals . This property is significant for developing new materials with tailored electronic, magnetic, and catalytic properties.
Safety and Hazards
properties
IUPAC Name |
2-benzylpropanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAEJSNFTJMYIEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00210607 | |
Record name | 2-Benzylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00210607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzylmalonic acid | |
CAS RN |
616-75-1 | |
Record name | Benzylmalonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=616-75-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Benzylmalonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000616751 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzylmalonic acid | |
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Record name | 2-Benzylmalonate | |
Source | EPA DSSTox | |
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Record name | Benzylmalonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.538 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Benzylmalonic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9BJY4TT4MH | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of benzylmalonic acid?
A1: Benzylmalonic acid has the molecular formula C10H10O4 and a molecular weight of 194.18 g/mol. []
Q2: Is there any spectroscopic data available for benzylmalonic acid?
A2: Yes, researchers have used techniques like 13C Nuclear Magnetic Resonance (NMR) [, ] to study the structure and behavior of benzylmalonic acid. Additionally, Fourier transform-infrared spectroscopy (FTIR) has been used to characterize hydrogen bonds and vibrational functional groups in the compound. [, ]
Q3: How does the crystal structure of benzylmalonic acid influence its properties?
A3: Benzylmalonic acid crystallizes in the Pbca space group, with molecules forming rows linked by hydrogen bonds. This arrangement contributes to the compound's stability and influences its dissolution and solubility properties. []
Q4: What is the thermal stability of benzylmalonic acid?
A4: Studies have examined the kinetics of benzylmalonic acid decarboxylation in various solvents at different temperatures. These investigations provide insights into its thermal stability and how it breaks down under heat. [, ]
Q5: Can benzylmalonic acid be activated for amide and ester synthesis?
A5: Yes, researchers have demonstrated that heating benzylmalonic acid in benzene with tris(methoxyphenyl)bismuthanes selectively activates it. This activation allows for coupling with amines and alcohols, producing amides and esters under neutral conditions. []
Q6: How does the presence of copper(II) impact the oxidative cyclization of benzylmalonic acid esters?
A6: Manganese(III)-mediated oxidative cyclization of benzylmalonic acid esters leads to various lactone products. The addition of copper(II) significantly influences the reaction's chemoselectivity by affecting the oxidation of different radical intermediates. []
Q7: Have computational methods been employed to study benzylmalonic acid?
A7: Yes, Density Functional Theory (DFT) calculations have been used to optimize the geometry of hydrogen-bonded liquid crystal complexes containing benzylmalonic acid. These simulations provide insights into the complex's electronic properties and intermolecular interactions. [, ]
Q8: How does modifying the structure of malonic acid derivatives impact their interaction with cerium(IV)?
A8: Studies comparing the oxidation kinetics of methyl-, ethyl-, and benzylmalonic acid by cerium(IV) reveal how the size and nature of the substituent affect the reaction rate. These findings provide valuable information about the structure-activity relationship. []
Q9: Are there ways to enhance the water solubility of benzylmalonic acid derivatives?
A9: Converting benzylmalonic acid derivatives into salts with alkali metal cations significantly improves their solubility in water. This approach facilitates their use in biological applications. []
Q10: What analytical techniques are used to quantify benzylmalonic acid?
A10: High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a common method for quantifying benzylmalonic acid in various matrices, including grape musts and wines. [] Researchers have also developed an indirect competitive enzyme-linked immunosorbent assay (ic-ELISA) for sensitive detection of benzylmalonic acid in urine samples. []
Q11: Is there information about the environmental fate and effects of benzylmalonic acid?
A11: While specific data on the environmental impact of benzylmalonic acid might be limited, its structural similarity to other organic acids allows for some predictions regarding its potential for biodegradation and ecotoxicological effects.
Q12: What are some of the applications of benzylmalonic acid and its derivatives?
A12: Benzylmalonic acid derivatives have shown promising antiviral activity against HIV. [] Furthermore, the compound's ability to form complexes with metal ions like copper makes it useful for studying metal-organic interactions in biological systems. [] Researchers are also exploring its use in developing hydrogen-bonded liquid crystal complexes for potential applications in optoelectronic devices. [, , ]
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